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Compound of Interest

1,2-Ethanediol,
Compound Name:
dibenzenesulfonate

Cat. No.: B177461

An In-depth Technical Guide on 1,2-Ethanediol, dibenzenesulfonate
Topic: 1,2-Ethanediol, dibenzenesulfonate CAS Number: 116-50-7

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It details the physicochemical properties, experimental protocols,
and applications of 1,2-Ethanediol, dibenzenesulfonate.

Chemical Identity and Properties

1,2-Ethanediol, dibenzenesulfonate is a diester of ethylene glycol and benzenesulfonic acid.
Its structure features two benzenesulfonate groups, which are excellent leaving groups in

nucleophilic substitution reactions, making it a valuable bifunctional reagent in organic
synthesis.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C14H1406S2[1][2]

Molecular Weight 342.39 g/mol [2][3]

Appearance White to off-white crystalline powder
Melting Point 116-118 °C

Boiling Point 555.5 °C (predicted)

| Solubility | Insoluble in water; soluble in many organic solvents |

Synthesis Protocol

1,2-Ethanediol, dibenzenesulfonate is typically synthesized via the reaction of ethylene glycol
with two equivalents of benzenesulfonyl chloride in the presence of a non-nucleophilic base,
such as pyridine, to neutralize the HCI byproduct.

Experimental Protocol: Synthesis

Objective: To synthesize 1,2-Ethanediol, dibenzenesulfonate.
Materials:

o Ethylene glycol (1.0 eq)

e Benzenesulfonyl chloride (2.2 eq)

¢ Pyridine (3.0 eq)

e Dichloromethane (DCM)

e 1M Hydrochloric Acid

» Saturated Sodium Bicarbonate Solution

e Brine
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e Anhydrous Magnesium Sulfate (MgSOa)
Procedure:

e A solution of ethylene glycol in dichloromethane is prepared in a round-bottom flask and
cooled to 0 °C in an ice bath.

» Pyridine is added to the solution.

o Benzenesulfonyl chloride is added dropwise to the stirred solution, maintaining the
temperature at O °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for 12-16 hours.

e The reaction progress is monitored by Thin Layer Chromatography (TLC).
e Upon completion, the reaction is quenched by the addition of water.

e The organic layer is separated and washed sequentially with 1M HCI, saturated NaHCOs
solution, and brine.

e The organic layer is dried over anhydrous MgSOu4, filtered, and the solvent is removed under
reduced pressure.

e The resulting crude solid is purified by recrystallization (e.g., from ethanol) to yield the pure
product.
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Caption: Workflow for the synthesis of 1,2-Ethanediol, dibenzenesulfonate.

Applications in Drug Development and Research
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The primary utility of 1,2-Ethanediol, dibenzenesulfonate lies in its role as a homobifunctional
electrophilic linker. The two benzenesulfonate esters act as effective leaving groups, allowing
for sequential or simultaneous reaction with nucleophiles. This property is exploited to
introduce a flexible two-carbon (ethylene) bridge into molecules.

In drug development, this reagent is used for:

o Synthesis of Macrocycles: Linking two nucleophilic sites within the same molecule to form
cyclic structures.

o Linker Chemistry: Connecting two different molecular fragments, such as a targeting moiety
and a payload in antibody-drug conjugates (ADCs) or PROTACS, although more complex
linkers are often used.

» Scaffold Elaboration: Modifying existing molecular scaffolds by adding an ethylene bridge to
explore new chemical space and structure-activity relationships (SAR).
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Caption: Role as a homobifunctional electrophilic linker.

Safety and Handling

Safe handling of 1,2-Ethanediol, dibenzenesulfonate is crucial. It is advisable to consult the
Safety Data Sheet (SDS) before use.[4]

e Personal Protective Equipment (PPE): Wear appropriate protective gear, including safety
goggles with side-shields, chemical-resistant gloves, and a lab coat.[4][5]
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» Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,
to avoid dust formation and inhalation.[4]

o First Aid Measures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing.[4]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[4]

o Ingestion: Rinse mouth with water and do not induce vomiting. Seek immediate medical
attention.[4]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from
heat and ignition sources.[6]

o Disposal: Dispose of contents and container to an approved waste disposal facility in
accordance with local, state, and federal regulations.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,2-Ethanediol, dibenzenesulfonate CAS number 116-
50-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177461#1-2-ethanediol-dibenzenesulfonate-cas-
number-116-50-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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